Cas no 1800423-60-2 (Benzoic acid, 2-bromo-6-fluoro-4-(trifluoromethyl)-)

• Product Name: Benzoic acid, 2-bromo-6-fluoro-4-(trifluoromethyl)-
• CAS No: 1800423-60-2
• MF: C₈H₃BrF₄O₂
• MW: 287.005835771561
• MDL: MFCD31759997
• CID: 5152514
• PubChem ID: 131384198
• Update Time: 2025-06-15

Benzoic acid, 2-bromo-6-fluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-6-fluoro-4-(trifluoromethyl)-
• 2-Bromo-6-fluoro-4-(trifluoromethyl)benzoic acid
• MFCD31759997
• 1800423-60-2
• HRARIOBAKONHEU-UHFFFAOYSA-N
• AT22430
• EN300-342394
• SCHEMBL22208598
• starbld0030770
• Z2723450969

• MDL： MFCD31759997
• Inchi： 1S/C8H3BrF4O2/c9-4-1-3(8(11,12)13)2-5(10)6(4)7(14)15/h1-2H,(H,14,15)
• InChI Key： HRARIOBAKONHEU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=C(C(F)(F)F)C=C1Br

Computed Properties

• Exact Mass: 285.92525g/mol
• Monoisotopic Mass: 285.92525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on Benzoic acid, 2-bromo-6-fluoro-4-(trifluoromethyl)-

Benzoic acid, 2-bromo-6-fluoro-4-(trifluoromethyl)- (CAS No. 1800423-60-2): An Overview of Its Properties and Applications

Benzoic acid, 2-bromo-6-fluoro-4-(trifluoromethyl) (CAS No. 1800423-60-2) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its benzoic acid core, substituted with a bromine atom at the 2-position, a fluorine atom at the 6-position, and a trifluoromethyl group at the 4-position. These substitutions confer specific chemical properties that make it an attractive candidate for a range of applications.

The benzoic acid backbone of this compound is well-known for its antimicrobial properties and its ability to act as a preservative in food and pharmaceutical products. The introduction of the bromine and fluorine atoms, along with the trifluoromethyl group, significantly alters its reactivity and biological activity. The bromine atom can participate in various substitution reactions, making the compound useful as an intermediate in synthetic chemistry. The fluorine atom, known for its high electronegativity, can influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets. The trifluoromethyl group is particularly noteworthy for its stability and lipophilicity, which can improve the pharmacokinetic properties of drug candidates.

Recent research has focused on the potential of Benzoic acid, 2-bromo-6-fluoro-4-(trifluoromethyl) as a building block for the synthesis of novel pharmaceuticals. Studies have shown that compounds with similar structures exhibit promising activities against various diseases, including cancer and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation. Another study in Bioorganic & Medicinal Chemistry Letters highlighted the antibacterial properties of similar compounds, suggesting their potential use in developing new antibiotics.

In addition to its pharmaceutical applications, Benzoic acid, 2-bromo-6-fluoro-4-(trifluoromethyl) has been explored for its use in materials science. The presence of the trifluoromethyl group can enhance the thermal stability and mechanical properties of polymers and other materials. This makes it a valuable additive in the development of high-performance materials for industrial applications.

The synthesis of Benzoic acid, 2-bromo-6-fluoro-4-(trifluoromethyl) typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the bromination of a fluorinated benzoic acid derivative followed by trifluoromethylation. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these reactions and reduce environmental impact.

Safety considerations are paramount when handling Benzoic acid, 2-bromo-6-fluoro-4-(trifluoromethyl). While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices for handling organic compounds.

In conclusion, Benzoic acid, 2-bromo-6-fluoro-4-(trifluoromethyl) (CAS No. 1800423-60-2) is a versatile compound with significant potential in pharmaceutical development, materials science, and synthetic chemistry. Its unique chemical structure provides a foundation for further research and innovation across multiple disciplines. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological capabilities.